Cas no 2384273-97-4 (4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid)

• Product Name: 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid
• CAS No: 2384273-97-4
• MF: C₂₇H₂₄FNO₄
• MW: 445.482171058655
• CID: 5791594
• PubChem ID: 165897695
• Update Time: 2025-06-11

4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2384273-97-4
• 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid
• EN300-6739370

• Inchi： 1S/C27H24FNO4/c28-25-15-18(26(30)31)9-10-19(25)17-11-13-29(14-12-17)27(32)33-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,15,17,24H,11-14,16H2,(H,30,31)
• InChI Key： VVFSQONVWRCUFV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 445.16893641g/mol
• Monoisotopic Mass: 445.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid

4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2384273-97-4, known as 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a piperidine ring, further connected to a fluorinated benzoic acid moiety. The presence of the Fmoc group suggests its utility in peptide synthesis, where it serves as a protecting group for amino acids.

Recent advancements in organic chemistry have highlighted the importance of such compounds in drug discovery and development. The Fmoc-piperidine unit within this molecule has been extensively studied for its role in solid-phase peptide synthesis (SPPS), a method widely used in the pharmaceutical industry to synthesize peptides with high precision. The fluorinated benzoic acid component adds another layer of functionality, potentially enhancing the molecule's pharmacokinetic properties, such as bioavailability and metabolic stability.

Research into similar compounds has revealed that the Fmoc-piperidine structure can significantly influence the solubility and stability of peptide drugs. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that the Fmoc group can protect amino groups during synthesis while also contributing to the overall hydrophobicity of the molecule, which is crucial for membrane permeability. This dual functionality makes 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-3-fluorobenzoic acid an attractive candidate for developing novel therapeutic agents.

The fluorinated benzoic acid moiety further enhances the molecule's versatility. Fluorine substitution is known to improve drug-like properties such as lipophilicity and resistance to metabolic degradation. This feature is particularly valuable in the design of drugs targeting chronic diseases, where long-term efficacy and reduced toxicity are paramount. Recent studies have also explored the use of fluorinated aromatic compounds in anti-cancer therapies, where they have shown promise in inhibiting specific enzymes and pathways involved in tumor growth.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and protecting group strategies. The incorporation of the Fmoc group typically involves reacting fluorenylmethyloxycarbonyl chloride with an amine under basic conditions. Subsequent steps may include Friedel-Crafts acylation or other methods to introduce the fluorinated benzoic acid component. Optimization of these steps is critical to ensure high yields and purity, which are essential for pharmaceutical applications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of this compound. HRMS provides precise molecular weight information, while NMR spectroscopy offers detailed insights into the spatial arrangement of atoms within the molecule. These tools are indispensable in verifying the integrity of synthesized compounds before they proceed to preclinical testing.

The potential applications of 4-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yil)-3-fluorobenzoic acid extend beyond peptide synthesis. Its unique structure makes it a valuable precursor for constructing more complex molecules with diverse biological activities. For example, it could serve as a building block for designing inhibitors of proteases or kinases, which are key targets in treating conditions like inflammation, cancer, and neurodegenerative diseases.

In conclusion, 4-(1-{[(9H-fluoren-9-yil)methoxy]carbonyl}pi peridin - 4 - yil) - 3 - fluorobenzoic acid represents a significant advancement in organic chemistry due to its versatile structure and potential applications in drug development. As research continues to uncover new synthetic methods and biological functions for such compounds, their role in advancing medical science is expected to grow substantially.